Cas no 1804676-94-5 (Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate
• CAS No: 1804676-94-5
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872631
• Update Time: 2025-10-23

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)6-4-5(2)14-8(7(6)11)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： YFBDMDABMKOUMW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate: A Comprehensive Overview

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate, with CAS No. 1804676-94-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and methyl groups, along with an ethyl ester moiety. Its chemical formula is C₁₁H₁₀ClF₂N O₂, and it has a molecular weight of approximately 279.67 g/mol.

The compound's structure is particularly notable for its pyridine ring, which serves as a versatile platform for various chemical modifications. The presence of chlorine at the 3-position and a difluoromethyl group at the 2-position introduces significant electronic effects, making the molecule highly reactive in certain chemical environments. Additionally, the methyl group at the 6-position and the ethyl ester at the 4-position further enhance its functional diversity.

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be transformed into potent inhibitors of certain enzymes associated with neurodegenerative diseases. Its ability to undergo various substitution and addition reactions makes it a valuable building block in organic synthesis.

In terms of synthesis, Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate can be prepared through a multi-step process involving halogenation, alkylation, and esterification reactions. The synthesis typically begins with a pyridine derivative, which undergoes selective substitution to introduce the chlorine and difluoromethyl groups. Subsequent steps involve the introduction of the methyl group and the ester moiety to complete the structure.

The compound's properties are heavily influenced by its functional groups. The pyridine ring contributes to aromatic stability, while the electron-withdrawing groups such as chlorine and difluoromethyl enhance reactivity in electrophilic substitution reactions. The ethyl ester group imparts solubility in organic solvents, making it easier to handle during chemical transformations.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate with unprecedented accuracy. These studies have provided insights into its reactivity patterns and potential interactions with biological systems. For example, density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-deficient character due to the combined effects of chlorine and difluoromethyl substituents.

Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate also finds applications in agrochemicals as an intermediate in herbicide synthesis. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a promising candidate for developing next-generation crop protection agents.

In conclusion, Ethyl 3-chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.